![molecular formula C21H19NO B181292 N-benzyl-2,2-diphenylacetamide CAS No. 5022-26-4](/img/structure/B181292.png)
N-benzyl-2,2-diphenylacetamide
Overview
Description
“N-benzyl-2,2-diphenylacetamide” is a chemical compound with the molecular formula C21H19NO . It has a molecular weight of 301.392 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 21 carbon atoms, 19 hydrogen atoms, and 1 nitrogen atom . The exact structure can be represented by the InChI code: InChI=1S/C15H15NO/c1-13(17)16(15-10-6-3-7-11-15)12-14-8-4-2-5-9-14/h2-11H,12H2,1H3 .Scientific Research Applications
Pharmacological Properties
The benzyl derivatives of diphenylacetic acid, including N-benzyl-2,2-diphenylacetamide, have been studied for their pharmacological properties. These compounds have demonstrated antispasmodic activity, indicating potential uses in treating spasms or related conditions. The specific N-benzyl derivatives showed varied pharmacological actions, with some exhibiting antipentamethylene tetrazol activity, suggesting potential anticonvulsant applications (Johnsen, Jacobson, LaFORGE, & Hanna, 1962).
Plant Metabolism and Herbicidal Effects
The uptake, translocation, and metabolism of compounds like this compound in plants have been investigated. Such studies are crucial in understanding the herbicidal potential of these compounds. For example, the metabolism of diphenamid, a related herbicide, into N-methyl 2,2-diphenylacetamide by soil fungi, indicates the toxic moiety of diphenamid could be one of its metabolites, probably the N-methyl derivative, impacting the plant's growth (Kesner & Ries, 1967).
Electrochemical Behavior and Oxidation Processes
Electrochemical studies of N-aryl-2,2-diphenylacetamides have shown that these compounds undergo various types of bond-cleavage during anodic oxidation. This process's selectivity depends on the substituent's nature on the aryl group, leading to various products such as benzophenone, 2,2-diphenylacetamide, and aniline derivatives. This indicates potential applications in synthetic chemistry and materials science (Golub & Becker, 2012).
Synthesis and Antimicrobial Activity
New derivatives of this compound have been synthesized and evaluated for antimicrobial and antifungal activity. The synthesis process involved chloroacetylation reactions and further chemical modifications. Some of these compounds demonstrated significant antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Kumar & Mishra, 2015).
Removal and Degradation by Aquatic Plants
Research has shown that aquatic plants and algae can effectively remove and degrade compounds like N,N-dimethyl-2,2-diphenylacetamide from water, converting them into various metabolites. Such studies are vital for understanding environmental impacts and potential remediation strategies for these compounds in aquatic ecosystems (Bingham & Shaver, 1977).
Safety and Hazards
Mechanism of Action
Target of Action
N-Benzyl-2,2-diphenylacetamide primarily targets acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) . These enzymes are responsible for the breakdown of acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition .
Mode of Action
The compound interacts with AChE and BChE, inhibiting their activity . This results in an increase in acetylcholine levels in the synaptic cleft, enhancing cholinergic transmission
Biochemical Pathways
The inhibition of AChE and BChE affects the cholinergic pathway, which is involved in numerous physiological functions, including muscle movement, breathing, heart rate, learning, and memory . By inhibiting these enzymes, this compound potentially enhances cognitive function, particularly in conditions like Alzheimer’s disease where cholinergic transmission is impaired .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its inhibition of AChE and BChE. This leads to increased acetylcholine levels, enhancing cholinergic transmission and potentially improving cognitive function . .
properties
IUPAC Name |
N-benzyl-2,2-diphenylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO/c23-21(22-16-17-10-4-1-5-11-17)20(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20H,16H2,(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNNYUXKHXWWWKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20325227 | |
Record name | N-benzyl-2,2-diphenylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20325227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5022-26-4 | |
Record name | NSC409373 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=409373 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-benzyl-2,2-diphenylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20325227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-BENZYL-2,2-DIPHENYLACETAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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